Cas no 2091728-69-5 (rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride)

• Product Name: rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride
• CAS No: 2091728-69-5
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• CID: 5248280
• PubChem ID: 131558281
• Update Time: 2025-05-27

rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinesulfonyl chloride, 4-(4-fluorophenyl)-1-(phenylmethyl)-, (3R,4S)-rel-
• rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride

• Inchi： 1S/C17H17ClFNO2S/c18-23(21,22)17-12-20(10-13-4-2-1-3-5-13)11-16(17)14-6-8-15(19)9-7-14/h1-9,16-17H,10-12H2/t16-,17+/m1/s1
• InChI Key： CBOOWLOTWWUVSP-SJORKVTESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C2=CC=C(F)C=C2)[C@@H](S(Cl)(=O)=O)C1

Additional information on rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride

Comprehensive Overview of rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride (CAS No. 2091728-69-5)

The compound rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride (CAS No. 2091728-69-5) is a chiral sulfonyl chloride derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine core substituted with a benzyl group and a 4-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound's sulfonyl chloride group is highly reactive, enabling efficient derivatization for the creation of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. Such transformations are critical in medicinal chemistry, where sulfonamide-based drugs are widely explored for their therapeutic properties.

The 4-fluorophenyl substituent in this molecule is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability and binding affinity in drug candidates. This aligns with current trends in fluorine chemistry, a hot topic in pharmaceutical research due to the growing popularity of fluorinated pharmaceuticals. Searches for terms like "fluorine in drug design" and "chiral sulfonyl chlorides" have spiked, reflecting the scientific community's focus on these areas.

From a synthetic perspective, rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride offers versatility. It can serve as a precursor for peptide mimetics or small molecule libraries, catering to high-throughput screening campaigns. Its pyrrolidine scaffold is a common motif in GPCR-targeting drugs, making it relevant to studies on neurodegenerative diseases and pain management. These applications resonate with frequently searched queries such as "GPCR modulators 2024" and "new CNS drug targets."

Quality control and characterization of this compound are paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to confirm its purity and stereochemical integrity. Researchers often inquire about "chiral purity analysis methods" or "sulfonyl chloride stability," underscoring the need for robust protocols when handling such reagents.

In summary, rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride (CAS No. 2091728-69-5) is a multifaceted compound with broad applicability in modern chemistry. Its alignment with trending topics like fluorine medicinal chemistry, chiral synthesis, and CNS drug development ensures its continued relevance in scientific discourse and industrial applications.